"5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" synthesis and characterization
"5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" synthesis and characterization
An In-Depth Technical Guide to the Synthesis and Characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone
Introduction: The Significance of the Pyridinone Scaffold
The 2-pyridinone motif is a privileged heterocyclic structure, forming the core of numerous biologically active compounds and serving as a versatile building block in medicinal chemistry.[1][2] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and multiple sites for functionalization make it an attractive scaffold for drug design.[1] This guide focuses on a specific, valuable derivative: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone . The introduction of an aminomethyl group at the C-5 position provides a crucial linkage point for further molecular elaboration, enabling the synthesis of compound libraries for screening against various therapeutic targets. Pyridinone derivatives have demonstrated a wide spectrum of biological activities, including antitumor, antimicrobial, anti-inflammatory, and antiviral effects.[1][2]
This document provides a comprehensive, field-proven guide for the multi-step synthesis and rigorous analytical characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, designed for researchers, chemists, and professionals in drug development.
Part 1: A Rationale-Driven Synthetic Strategy
The overall synthetic workflow involves three primary stages:
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Formation of the N-methylated pyridinone core.
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Introduction of a nitrile functional group at the C-5 position.
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Reduction of the nitrile to the target primary amine.
Caption: A three-stage workflow for the synthesis of the target compound.
Experimental Protocol 1.1: Synthesis of 1-Methyl-2(1H)-pyridinone
The synthesis begins with the N-methylation of pyridine, followed by an oxidative hydroxylation. This classic method reliably produces the pyridinone core.[3]
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Causality: Pyridine's nitrogen is nucleophilic and readily attacks the electrophilic methyl group of dimethyl sulfate, forming a stable 1-methylpyridinium salt. The subsequent oxidation with potassium ferricyanide in a basic medium introduces an oxygen atom at the C-2 position, which is activated by the positive charge on the nitrogen, leading to the thermodynamically stable pyridinone tautomer.[3]
Step-by-Step Methodology:
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Methylation: In a round-bottomed flask equipped with a reflux condenser, place dry pyridine (1.0 eq). Add dimethyl sulfate (1.0 eq) dropwise. Caution: Dimethyl sulfate is highly toxic and carcinogenic. Heat the mixture in a boiling water bath for 2 hours to form the 1-methylpyridinium methyl sulfate salt.
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Oxidation: Dissolve the crude salt in water. Cool the solution to 0°C in an ice-salt bath. Prepare two separate solutions: potassium ferricyanide (2.0 eq) in water and sodium hydroxide (4.0 eq) in water.
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Add the two solutions dropwise and simultaneously to the stirred pyridinium salt solution, maintaining the reaction temperature below 10°C.
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Allow the reaction mixture to warm to room temperature and stir for 5 hours.
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Extraction: The product is extracted from the aqueous mixture using dichloromethane or chloroform. The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
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Purification: The crude product is purified by vacuum distillation to yield 1-methyl-2(1H)-pyridinone as a colorless to pale yellow oil.[3]
Experimental Protocol 1.2: Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile
This stage involves the regioselective introduction of a bromine atom at the C-5 position, followed by a nucleophilic substitution with cyanide.
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Causality: The 1-methyl-2-pyridinone ring is an electron-rich system. Electrophilic aromatic substitution, such as bromination, preferentially occurs at the C-3 and C-5 positions. By controlling the reaction conditions, bromination at C-5 can be favored. The resulting 5-bromo derivative is an excellent substrate for nucleophilic substitution. Copper(I) cyanide is used in a Rosenmund-von Braun reaction; the copper facilitates the displacement of the bromide with the cyanide nucleophile to form the stable nitrile.
Step-by-Step Methodology:
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Bromination: Dissolve 1-methyl-2(1H)-pyridinone (1.0 eq) in glacial acetic acid. Add bromine (1.0 eq) dropwise at room temperature. Stir the mixture for 12-24 hours until TLC analysis indicates the consumption of the starting material.
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Workup: Pour the reaction mixture into ice water and neutralize with a saturated sodium bicarbonate solution. The precipitated solid, 5-bromo-1-methyl-2(1H)-pyridinone, is collected by filtration, washed with water, and dried.
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Cyanation: In a flask, combine the 5-bromo-1-methyl-2(1H)-pyridinone (1.0 eq) with copper(I) cyanide (1.2 eq) in dimethylformamide (DMF).
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Heat the mixture to reflux (approx. 150-160°C) for 4-6 hours. Monitor the reaction progress by TLC.
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Extraction: After cooling, pour the reaction mixture into an aqueous solution of ferric chloride and hydrochloric acid to decompose the copper complexes. Extract the product with ethyl acetate.
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Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel to yield 1-methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile.
Experimental Protocol 1.3: Synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone
The final step is the reduction of the nitrile group to a primary amine.
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Causality: Lithium aluminum hydride (LiAlH₄) is a powerful, non-selective reducing agent capable of reducing nitriles to primary amines. The hydride (H⁻) attacks the electrophilic carbon of the nitrile, and subsequent additions followed by an aqueous workup lead to the formation of the aminomethyl group.
Step-by-Step Methodology:
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Setup: In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), suspend lithium aluminum hydride (2.0-3.0 eq) in anhydrous tetrahydrofuran (THF).
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Addition: Cool the suspension to 0°C. Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension.
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Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours.
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Quenching (Fieser workup): Cool the reaction mixture to 0°C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This procedure is critical for safely quenching the excess hydride and precipitating the aluminum salts.
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Isolation: Stir the resulting mixture vigorously for 30 minutes, then filter through a pad of Celite. Wash the filter cake thoroughly with THF or ethyl acetate.
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Purification: Combine the filtrates and evaporate the solvent under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.
Part 2: Comprehensive Structural Characterization
Confirming the identity, structure, and purity of the final compound is paramount. A combination of spectroscopic methods provides a complete analytical profile.
Caption: Workflow for the analytical characterization of the target molecule.
Table 1: Predicted Spectroscopic Data for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone
| Technique | Parameter | Expected Value/Observation | Assignment & Rationale |
| Mass Spectrometry (EI-MS) | Molecular Ion (M⁺) | m/z = 138.08 | Corresponds to the molecular formula C₇H₁₀N₂O.[4] |
| Infrared (IR) Spectroscopy | Wavenumber (cm⁻¹) | ~3300-3400 (broad) | N-H stretching vibrations of the primary amine (-NH₂). |
| ~2850-2960 | C-H stretching of methyl and methylene groups. | ||
| ~1650-1670 (strong) | C=O stretching of the pyridinone amide carbonyl.[5][6] | ||
| ~1580-1610 | C=C stretching within the pyridinone ring. | ||
| ¹H NMR Spectroscopy (400 MHz, CDCl₃) | Chemical Shift (δ) | ~7.2-7.4 ppm (m, 2H) | Protons at C-4 and C-6 of the pyridinone ring. |
| ~6.2-6.4 ppm (d, 1H) | Proton at C-3 of the pyridinone ring. | ||
| ~3.7 ppm (s, 2H) | Methylene protons of the aminomethyl group (-CH₂NH₂). | ||
| ~3.5 ppm (s, 3H) | Methyl protons on the nitrogen (-NCH₃). | ||
| ~1.5-2.0 ppm (br s, 2H) | Amine protons (-NH₂), signal is exchangeable with D₂O. | ||
| ¹³C NMR Spectroscopy (100 MHz, CDCl₃) | Chemical Shift (δ) | ~163 ppm | Carbonyl carbon (C-2). |
| ~140 ppm | Quaternary carbon (C-5). | ||
| ~138 ppm | Methine carbon (C-6). | ||
| ~125 ppm | Methine carbon (C-4). | ||
| ~105 ppm | Methine carbon (C-3). | ||
| ~45 ppm | Methylene carbon of the aminomethyl group (-CH₂NH₂). | ||
| ~37 ppm | Methyl carbon on the nitrogen (-NCH₃). |
Note: Predicted chemical shifts (δ) are estimates and may vary based on solvent and experimental conditions. Multiplicities are abbreviated as s (singlet), d (doublet), m (multiplet), br s (broad singlet).
Experimental Protocol 2.1: Data Acquisition
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Nuclear Magnetic Resonance (NMR): Dissolve ~5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Record ¹H and ¹³C NMR spectra on a 300, 400, or 500 MHz spectrometer. For ¹³C NMR, proton decoupling is employed to simplify the spectrum.[7]
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Infrared (IR) Spectroscopy: Acquire the spectrum using either the Potassium Bromide (KBr) pellet method or Attenuated Total Reflectance (ATR)-FTIR spectroscopy.[6] For ATR, a small amount of the solid sample is placed directly on the crystal. The spectrum is typically recorded from 4000 to 400 cm⁻¹.
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Mass Spectrometry (MS): Introduce the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) or direct infusion. Operate the spectrometer in electron ionization (EI) mode at 70 eV to obtain the mass spectrum, scanning a mass range of m/z 40-500.[7]
Part 3: Applications in Medicinal Chemistry and Drug Development
The 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone scaffold is of significant interest to drug development professionals for several key reasons:
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A Versatile Chemical Handle: The primary amine of the aminomethyl group is a highly versatile functional group. It can be readily acylated, alkylated, or used in reductive amination reactions to attach a wide variety of side chains and build molecular complexity. This allows for the rapid generation of diverse compound libraries for high-throughput screening.
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Pharmacophore Mimicry: The pyridinone core can act as a bioisostere for other chemical groups like amides, phenols, or pyrimidines, allowing chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability while retaining key biological interactions.[1]
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Proven Biological Activity: The broader class of pyridinone derivatives has been successfully incorporated into molecules targeting a range of diseases. They are found in non-nucleoside reverse transcriptase inhibitors (NNRTIs), kinase inhibitors, and agents targeting various receptors, underscoring the scaffold's compatibility with biological targets.[1][2]
Conclusion
This guide has detailed a logical and robust synthetic pathway for obtaining 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a valuable building block for chemical and pharmaceutical research. By following the outlined protocols for synthesis and employing the comprehensive characterization techniques described, researchers can confidently produce and validate this compound. The strategic placement of the aminomethyl group on the proven pyridinone scaffold provides a powerful platform for the discovery of novel therapeutics, making this molecule a key asset in the modern drug development pipeline.
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